
An In-depth Technical Guide to the Safe
Handling of Diallyl Succinate

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Diallyl succinate

Cat. No.: B105260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction Diallyl succinate (CAS No. 925-16-6) is a chemical intermediate used in the

synthesis of crosslinked polymers.[1] As with any laboratory chemical, a thorough

understanding of its potential hazards and proper handling procedures is essential to ensure

personnel safety and experimental integrity. This guide provides a comprehensive overview of

the available safety data for diallyl succinate, outlines recommended handling precautions,

and details emergency procedures. Due to the limited availability of specific toxicological data

for this compound, a cautious approach is warranted, incorporating safety protocols based on

its chemical structure and data from related allyl ester compounds.

Chemical and Physical Properties
A summary of the known physical and chemical properties of diallyl succinate is presented

below. This data is crucial for understanding its behavior under various laboratory conditions.
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Property Value Source

CAS Number 925-16-6 [1][2][3]

Molecular Formula C₁₀H₁₄O₄ [2][3][4]

Molecular Weight 198.22 g/mol [3][5]

Appearance Liquid [6]

Boiling Point 105 °C @ 3 mm Hg [1][2]

Density 1.051 g/mL at 25 °C [1][2]

Refractive Index n20/D 1.454 [1][2]

Synonyms

Butanedioic acid, di-2-propenyl

ester; Succinic acid, diallyl

ester

[3][5][7]

Hazard Identification and Classification
A comprehensive, officially recognized GHS classification for diallyl succinate is not readily

available in the reviewed literature. However, based on its chemical structure as an allyl ester, it

is prudent to assume potential hazards. Other diallyl compounds, such as diallyl phthalate, are

known skin sensitizers, while diallyl maleate is classified as toxic if swallowed and a skin/eye

irritant.[8] Therefore, diallyl succinate should be handled as a potentially hazardous

substance until specific toxicological data becomes available.

Potential (Unconfirmed) Hazards:

May cause skin irritation or sensitization.

May cause serious eye irritation.

May be harmful if swallowed, inhaled, or in contact with skin.

May cause respiratory irritation.
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Adherence to strict safety protocols is mandatory when working with chemicals of unknown or

incompletely characterized toxicity.

Engineering Controls
Ventilation: Always handle diallyl succinate in a well-ventilated area. For procedures that

may generate aerosols or vapors, use a certified chemical fume hood.[6]

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[9]

Personal Protective Equipment (PPE)
The following table outlines the recommended PPE for handling diallyl succinate.

Protection Type Specification Rationale

Eye/Face

Safety glasses with side-

shields (conforming to EN166)

or chemical safety goggles.[9]

[10]

Protects against splashes and

vapors.

Skin

Chemically resistant gloves

(e.g., nitrile); inspect before

use. A lab coat or chemical-

resistant apron should be

worn.[10][11]

Prevents direct skin contact.

Respiratory

Not typically required if

handled in a fume hood. If

ventilation is inadequate, a

NIOSH/MSHA approved

respirator with an organic

vapor cartridge is

recommended.[9]

Prevents inhalation of vapors

or mists.

Storage and Incompatibility
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Storage Conditions: Store in a cool, dry, and well-ventilated place.[6] Keep containers tightly

closed to prevent moisture contamination and evaporation.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[6]

Caption: Standard workflow for safely handling laboratory chemicals.

First Aid and Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[6]

Skin Contact: Immediately wash the affected area with plenty of soap and water while

removing all contaminated clothing. If skin irritation or a rash occurs, get medical advice.[6]

Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to do. Continue rinsing and seek immediate

medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician or poison

control center immediately.[9]

Spill Response
Containment: Evacuate non-essential personnel. Remove all sources of ignition. Ventilate

the area.

Cleanup: Wear appropriate PPE. Use an inert absorbent material (e.g., sand, silica gel,

universal binder) to soak up the spill.[6] Collect the material and place it in a suitable, closed

container for disposal. Do not allow the chemical to enter drains or waterways.[6][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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